Cas no 1896796-99-8 (2-(oxetan-3-yl)ethane-1-thiol)

• Product Name: 2-(oxetan-3-yl)ethane-1-thiol
• CAS No: 1896796-99-8
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 5851952
• PubChem ID: 116984951
• Update Time: 2025-06-07

2-(oxetan-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneethanethiol
• 2-(oxetan-3-yl)ethane-1-thiol
• 1896796-99-8
• EN300-1725029

• Inchi： 1S/C5H10OS/c7-2-1-5-3-6-4-5/h5,7H,1-4H2
• InChI Key： QOSRBEVYOKPBDF-UHFFFAOYSA-N
• SMILES： O1CC(CCS)C1

Computed Properties

• Exact Mass: 118.04523611g/mol
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 178.3±13.0 °C(Predicted)
• pka: 10.26±0.10(Predicted)

Additional information on 2-(oxetan-3-yl)ethane-1-thiol

2-(Oxetan-3-Yl)Ethane-1-Thiol (CAS 1896796-99-8): A Versatile Building Block in Advanced Materials and Biomedical Applications

The compound 2-(oxetan-3-yl)ethane-1-thiol, identified by its CAS No. 1896796–99–8, has emerged as a critical intermediate in the synthesis of advanced functional materials and biomedical systems. This molecule combines the reactivity of a thiol group with the structural rigidity of an oxetane ring, enabling precise chemical modifications for diverse applications. Recent studies highlight its role in drug delivery systems, polymer chemistry, and surface engineering, driven by its tunable reactivity and biocompatibility.

Structurally, the oxetan ring introduces conformational constraints that enhance stability while maintaining accessibility to the terminal thiol moiety. This balance is crucial for applications requiring controlled reactivity, such as click chemistry reactions or thiol−ene coupling processes. Researchers at the University of California, Berkeley (2023), demonstrated that this compound serves as an ideal precursor for synthesizing stimuli-responsive polymers, where the oxetane ring can be selectively opened under mild conditions to introduce functional groups without compromising polymer integrity.

In biomedical research, 2-(oxetan-3-y l)ethane–1–thiol has gained attention for its role in designing targeted drug delivery vehicles. A 2024 study published in Nature Materials revealed its ability to form stable conjugates with antibodies or peptides via thiol−maleimide linkages, enabling precise targeting of cancer cells while minimizing off-target effects. The oxetane moiety further facilitates cross-linking with polyethylene glycol (PEG) matrices, enhancing colloidal stability and prolonging circulation time in vivo.

Beyond pharmaceuticals, this compound is pivotal in material science for creating high-performance coatings and nanocomposites. Its thiol group enables rapid reaction with alkene-functionalized surfaces under ambient conditions—a process termed "thiol−ene photopolymerization." A team at MIT (2024) utilized this property to develop self-healing hydrogels for tissue engineering applications, where the oxetane ring’s latent reactivity allowed on-demand cross-linking under UV light without thermal degradation.

Recent advancements also underscore its utility in catalytic systems. The sulfur atom’s nucleophilicity and oxetane’s ring strain synergistically enhance catalytic activity when incorporated into transition metal complexes. For instance, a 2023 paper in ACS Catalysis reported that palladium complexes modified with this compound exhibited superior efficiency in Suzuki−Miyaura couplings compared to conventional ligands, attributed to steric stabilization from the oxetane framework.

In conclusion, CAS No. 1896796–99–8 represents a multifunctional platform molecule bridging organic synthesis and applied sciences. Its unique combination of structural features positions it as a cornerstone for innovations ranging from smart drug carriers to next-generation biomaterials—a testament to its enduring relevance across interdisciplinary research landscapes.